2-(4-fluorophenyl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C20H17F2N3O2/c21-16-5-1-14(2-6-16)13-19(26)23-11-12-25-20(27)10-9-18(24-25)15-3-7-17(22)8-4-15/h1-10H,11-13H2,(H,23,26)
• InChI Key: NZZDVFRMJNXZHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F)F
• Molecular Formula: C20H17F2N3O2
• Molecular Weight: 369.4 g/mol

Description

2-(4-fluorophenyl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O2 and its molecular weight is 369.372. The purity is usually 95%.
BenchChem offers high-quality 2-(4-fluorophenyl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorophenyl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Anti-inflammatory Activity : A study by K. Sunder & Jayapal Maleraju (2013) synthesized derivatives of a similar compound with significant anti-inflammatory activity. This demonstrates the potential of such compounds in developing new anti-inflammatory agents.

• Anticancer Potential : Y. Riadi et al. (2021) reported the synthesis of a derivative with potent cytotoxic activity against various human cancer cell lines, highlighting its potential as an anti-cancer agent Y. Riadi et al. (2021).

• Antimicrobial Studies : H. Patel, B. Mistry, and K. R. Desai (2009) synthesized 4‐Oxo‐thiazolidine derivatives and confirmed their chemical structures, indicating the role of such compounds in antimicrobial research H. Patel, B. Mistry, & K. R. Desai (2009).

• Chemical Synthesis and Characterization : E. A. E. Rady & M. Barsy (2006) worked on the synthesis and characterization of similar compounds, contributing to the understanding of their chemical properties E. A. E. Rady & M. Barsy (2006).

• Crystal Structure Analysis : M. Sapnakumari et al. (2014) conducted a study on the crystal structure of a related compound, providing insights into its molecular arrangement M. Sapnakumari et al. (2014).

• Anticonvulsant Activity : J. Obniska et al. (2015) synthesized and evaluated a series of acetamides for their anticonvulsant activity, demonstrating the therapeutic potential of these compounds in epilepsy treatment J. Obniska et al. (2015).

• Thrombin Inhibition : L. Lee et al. (2007) investigated 2-(2-Chloro-6-fluorophenyl)acetamides as potent thrombin inhibitors, an important aspect in cardiovascular research L. Lee et al. (2007).